BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to the
Physicochemical Properties of Sucrose
Solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Sucrose

Cat. No.: B013894

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the core physicochemical properties of
sucrose solutions, a critical aspect for professionals in research, science, and drug
development. Understanding these properties is paramount for applications ranging from
formulation and stabilization of pharmaceuticals to controlling reaction kinetics and ensuring
product quality. This document presents quantitative data in structured tables, details
experimental protocols for property measurement, and visualizes key concepts and workflows.

Core Physicochemical Properties

The behavior of sucrose in aqueous solutions is characterized by several key physicochemical
properties that are highly dependent on concentration and temperature. These properties are
fundamental to the application of sucrose solutions in various scientific and industrial
processes.

Density

The density of a sucrose solution is a direct measure of its mass per unit volume and
increases with sucrose concentration. It is a critical parameter in processes such as fluid
dynamics, mass transfer operations, and the preparation of solutions with specific
concentrations.
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Table 1: Density (g/cm3) of Sucrose Solutions at Various Concentrations and Temperatures

Conc

entrat

ion 0°C 10°C 20°C 30°C 40°C 50°C 60°C 70°C 80°C
(%

wiw)

0 0.9998 0.9997 0.9982 0.9957 0.9922 0.9880 0.9832 0.9778 0.9718
10 1.0414 1.0402 1.0381 1.0353 1.0317 1.0276 1.0229 1.0178 1.0122
20 1.0854 1.0833 1.0809 1.0776 1.0737 1.0692 1.0642 1.0588 1.0530
30 1.1319 1.1290 1.1260 1.1222 1.1179 1.1130 1.1077 1.1020 1.0959
40 1.1813 1.1777 1.1740 1.1697 1.1649 1.1596 1.1539 1.1478 1.1413
50 1.2337 1.2295 1.2252 1.2204 1.2151 1.2094 1.2033 1.1969 1.1901
60 1.2894 1.2848 1.2800 1.2747 1.2690 1.2629 1.2565 1.2498 1.2428
65 1.3185 1.3138 1.3088 1.3035 1.2978 1.2918 1.2854 1.2787 1.2718

Source: Compiled from publicly available data.

Viscosity

Viscosity, a measure of a fluid's resistance to flow, is highly sensitive to both the concentration
of sucrose and the temperature of the solution. As concentration increases, the viscosity rises
exponentially due to increased intermolecular interactions. Conversely, an increase in
temperature leads to a decrease in viscosity.[1] This property is crucial in understanding and
modeling fluid handling, mixing, and coating processes.

Table 2: Viscosity (mPa-s) of Sucrose Solutions at Various Concentrations and Temperatures
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Conc

entrat

ion 0°C 10°C 20°C 30°C 40°C 50°C 60°C 70°C 80°C
(%

wiw)

10 2.99 2.13 1.58 1.21 0.96 0.78 0.65 0.55 0.47
20 6.20 4.14 2.93 2.18 1.68 1.34 1.09 0.90 0.76
30 15.6 9.53 6.32 4.47 3.30 2.53 2.00 1.63 1.36
40 56.5 30.5 18.2 11.8 8.11 5.85 441 3.46 2.80
50 239 113 59.8 34.9 22.0 14.8 10.5 7.82 6.09
60 1540 622 287 147 83.1 51.0 33.4 23.2 16.9
65 4060 1520 649 311 164 94.2 58.3 38.4 26.7

Source: Compiled from publicly available data.[1][2]

Refractive Index

The refractive index of a sucrose solution is a dimensionless number that describes how light
propagates through it. It is linearly proportional to the concentration of the sucrose solution
and is widely used for rapid and accurate concentration determination.[3]

Table 3: Refractive Index of Sucrose Solutions at 20°C (589 nm)
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Concentration (% wiw) Refractive Index (n)
0 1.3330
10 1.3478
20 1.3638
30 1.3811
40 1.3996
50 1.4200
60 1.4418
70 1.4651
80 1.4900

Source: Compiled from publicly available data.[4][5]

Water Activity

Water activity (a_w) is a measure of the availability of water in a solution and is a critical
parameter for predicting the stability and microbial safety of products. The addition of sucrose
to water reduces the water activity.[6]

Table 4. Water Activity (a_w) of Sucrose Solutions at 25°C

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://www.refractometer.pl/refraction-datasheet-sucrose
https://jblfoods.com/wp-content/uploads/2021/04/sucrose.pdf
https://www.benchchem.com/product/b013894?utm_src=pdf-body
https://ucfoodsafety.ucdavis.edu/sites/g/files/dgvnsk7366/files/inline-files/133655.pdf
https://www.benchchem.com/product/b013894?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Concentration (molality) Water Activity (a_w)
0.29 0.995
0.61 0.990
1.29 0.980
2.04 0.970
2.86 0.960
3.77 0.950
6.16 0.920
9.38 0.880
11.64 0.860

Source: Compiled from publicly available data.[6]

Colligative Properties

The presence of sucrose as a non-volatile solute in water alters its colligative properties,
namely boiling point elevation and freezing point depression. These changes are directly
proportional to the molal concentration of the solute.[7]

Table 5: Boiling Point Elevation and Freezing Point Depression of Sucrose Solutions
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Molal Concentration (m) Boiling Point Elevation Freezing Point Depression
(°C) (°C)

05 0.26 0.93

1.0 0.51 186

15 0.77 2.79

2.0 1.02 3.72

2.5 1.28 4.65

3.0 1.54 558

Note: The boiling point elevation constant (Kb) for water is 0.512 °C/m, and the freezing point
depression constant (Kf) is 1.86 °C/m.[7][8]

Solubility

The solubility of sucrose in water is highly dependent on temperature. As the temperature
increases, the amount of sucrose that can be dissolved in a given amount of water increases
significantly.[9]

Table 6: Solubility of Sucrose in Water at Various Temperatures
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Temperature (°C) Solubility (g sucrose / 100 g water)
0 179.2
10 190.5
20 203.9
30 2195
40 238.1
50 260.4
60 287.3
70 320.5
80 362.1
90 415.7
100 487.2

Source: Compiled from publicly available data.[9][10]

Experimental Protocols

Accurate measurement of the physicochemical properties of sucrose solutions requires
standardized experimental protocols. The following sections detail the methodologies for
determining key properties.

Measurement of Density

Objective: To determine the mass per unit volume of a sucrose solution.
Materials:
e Pycnometer (specific gravity bottle) of known volume

¢ Analytical balance (accurate to £0.0001 g)
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Constant temperature water bath

Sucrose solution of known concentration

Distilled water

Thermometer

Procedure:

Clean and dry the pycnometer thoroughly.
Determine and record the mass of the empty, dry pychometer.

Fill the pycnometer with distilled water and place it in the constant temperature water bath
until it reaches thermal equilibrium.

Ensure the pycnometer is completely full, with no air bubbles. Dry the outside of the
pychometer and measure its mass.

Empty and dry the pycnometer.

Fill the pycnometer with the sucrose solution and allow it to equilibrate in the constant
temperature water bath.

Dry the exterior of the pycnometer and measure its mass.

The density of the sucrose solution is calculated using the following formula:
Density_solution = (Mass_solution / Mass_water) * Density_water

Measurement of Viscosity

Objective: To measure the resistance to flow of a sucrose solution.

Materials:

Viscometer (e.g., Ostwald, Brookfield, or rolling-ball viscometer)

Constant temperature water bath
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e Sucrose solution of known concentration

o Stopwatch

o Pipettes

Procedure (using an Ostwald viscometer):

e Clean and dry the viscometer.

o Pipette a precise volume of the sucrose solution into the larger bulb of the viscometer.

o Place the viscometer in a constant temperature water bath and allow it to reach thermal
equilibrium.

e Using a pipette bulb, draw the liquid up into the other arm of the viscometer until the
meniscus is above the upper calibration mark.

o Release the suction and measure the time it takes for the meniscus to fall from the upper to
the lower calibration mark.

e Repeat the measurement several times to ensure accuracy.

o The kinematic viscosity can be calculated using the viscometer constant. The dynamic
viscosity is then found by multiplying the kinematic viscosity by the density of the solution.
[11][12]

Measurement of Refractive Index

Objective: To determine the refractive index of a sucrose solution for concentration analysis.
Materials:

o Abbe refractometer

o Constant temperature water circulator

e Sucrose solution of known concentration
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o Distilled water
e Soft lens paper
Procedure:

e Turn on the refractometer and the constant temperature water circulator, setting it to the
desired temperature (e.g., 20°C).

o Calibrate the refractometer using distilled water, for which the refractive index is known.
» Place a few drops of the sucrose solution onto the prism of the refractometer.
e Close the prism and allow a few moments for the sample to reach thermal equilibrium.

e Look through the eyepiece and adjust the controls until the dividing line between the light
and dark fields is sharp and centered on the crosshairs.

e Read the refractive index from the scale.
o Clean the prism with distilled water and soft lens paper after each measurement.[13][14]

Visualizations

The following diagrams illustrate key relationships and workflows related to the
physicochemical properties of sucrose solutions.
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Click to download full resolution via product page

Caption: A generalized workflow for the experimental determination of a physicochemical
property of a sucrose solution.
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Factors Influencing Sucrose Solution Viscosity
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Caption: The relationship between sucrose concentration, temperature, and the resulting
viscosity of the solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b013894#physicochemical-properties-of-
sucrose-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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